Cas no 1804365-76-1 (6-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride)

• Product Name: 6-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride
• CAS No: 1804365-76-1
• MF: C₆HClF₃IN₂O₅S
• MW: 432.500221967697
• CID: 4836426
• Update Time: 2025-10-19

6-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride

• Inchi： 1S/C6HClF3IN2O5S/c7-19(16,17)4-2(18-6(8,9)10)1-3(11)12-5(4)13(14)15/h1H
• InChI Key： YBTDGZYMEKXQAV-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C([N+](=O)[O-])=N1)S(=O)(=O)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 449
• XLogP3: 2.9
• Topological Polar Surface Area: 111

Additional information on 6-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride

6-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride (CAS No. 1804365-76-1): A Comprehensive Overview of Its Properties and Applications

The compound 6-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride (CAS No. 1804365-76-1) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This sulfonyl chloride derivative is characterized by its unique molecular structure, which combines an iodo substituent, a nitro group, and a trifluoromethoxy moiety on a pyridine ring. Such structural features make it a valuable intermediate for synthesizing more complex molecules with potential biological activity or functional properties.

In recent years, the demand for halogenated pyridine derivatives has surged, driven by their versatility in drug discovery and crop protection. Researchers are particularly interested in compounds like 6-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride due to their ability to act as building blocks for heterocyclic compounds. These compounds are often pivotal in designing enzyme inhibitors, antimicrobial agents, and herbicides. The presence of the trifluoromethoxy group enhances the molecule's lipophilicity, which can improve membrane permeability and bioavailability—a critical factor in modern drug development.

From a synthetic chemistry perspective, 6-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride offers several advantages. The sulfonyl chloride functional group is highly reactive, enabling facile derivatization through nucleophilic substitution reactions. This reactivity is exploited in the creation of sulfonamides, which are prevalent in many FDA-approved drugs. Additionally, the iodo substituent provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are staples in medicinal chemistry.

The growing interest in fluorinated compounds has further elevated the relevance of this chemical. Fluorine atoms and trifluoromethoxy groups are known to modulate the physicochemical properties of molecules, often leading to improved metabolic stability and target binding affinity. As a result, 6-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride is frequently explored in the context of fluorine chemistry, a hot topic in both academic and industrial research.

Another area where this compound shines is in the development of advanced materials. Its unique structure can be incorporated into polymers or small-molecule additives to impart specific electronic or optical properties. For instance, the nitro group and iodo substituent can participate in charge-transfer interactions, making the compound a candidate for organic electronics applications, such as OLEDs or photovoltaic devices.

Environmental and regulatory considerations also play a role in the compound's usage. While 6-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride is not classified as a hazardous substance under most jurisdictions, researchers must adhere to safe handling practices due to its reactive sulfonyl chloride group. Proper storage conditions—typically under inert atmospheres and at low temperatures—are recommended to maintain its stability.

In summary, 6-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride (CAS No. 1804365-76-1) is a multifaceted compound with broad applicability across multiple scientific disciplines. Its structural complexity and functional group diversity make it a prized asset in synthetic chemistry, while its potential in drug discovery and material science continues to drive innovation. As research into halogenated and fluorinated compounds expands, this molecule is poised to remain at the forefront of cutting-edge chemical development.